Cas no 1396678-66-2 (3-benzyl-5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid)

• Product Name: 3-benzyl-5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid
• CAS No: 1396678-66-2
• MF: C₂₃H₂₅N₃O₇
• MW: 455.46050620079
• CID: 5969561
• PubChem ID: 71783720
• Update Time: 2025-05-21

3-benzyl-5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid
• 3-benzyl-5-[1-[(3,5-dimethoxyphenyl)methyl]azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid
• 3-benzyl-5-(1-(3,5-dimethoxybenzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate
• 3-BENZYL-5-{1-[(3,5-DIMETHOXYPHENYL)METHYL]AZETIDIN-3-YL}-1,2,4-OXADIAZOLE; OXALIC ACID
• 1396678-66-2
• AKOS026686580
• VU0530135-1
• F6036-1933

• Inchi： 1S/C21H23N3O3.C2H2O4/c1-25-18-8-16(9-19(11-18)26-2)12-24-13-17(14-24)21-22-20(23-27-21)10-15-6-4-3-5-7-15;3-1(4)2(5)6/h3-9,11,17H,10,12-14H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： XEKDDGYRLKZRRV-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC3C=C(C=C(C=3)OC)OC)C2)=NC(CC2C=CC=CC=2)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 455.16925015g/mol
• Monoisotopic Mass: 455.16925015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 514
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Additional information on 3-benzyl-5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid

Comprehensive Overview of 3-benzyl-5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid (CAS No. 1396678-66-2)

The compound 3-benzyl-5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid (CAS No. 1396678-66-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture combines an oxadiazole core with a benzyl group and a dimethoxyphenyl-substituted azetidine ring, offering diverse biological activity potential. The addition of oxalic acid as a counterion enhances its solubility and stability, making it a promising candidate for further development.

Recent studies highlight the growing interest in 1,2,4-oxadiazole derivatives due to their broad-spectrum applications, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the azetidine moiety in this compound is particularly noteworthy, as this four-membered nitrogen heterocycle is increasingly explored in drug discovery for its conformational rigidity and metabolic stability. Researchers are actively investigating whether CAS 1396678-66-2 could address challenges in targeted drug delivery or serve as a building block for novel therapeutic agents.

From a synthetic chemistry perspective, the 3,5-dimethoxyphenyl group in this molecule provides an interesting handle for further derivatization. Many scientists are searching for "synthesis methods for azetidine-containing compounds" or "oxadiazole-based drug design," reflecting the compound's relevance to current medicinal chemistry trends. The oxalic acid salt form of this substance also raises questions about "pharmaceutical salt selection criteria" - a hot topic in formulation science.

The physicochemical properties of 3-benzyl-5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid make it particularly interesting for structure-activity relationship (SAR) studies. Computational chemists frequently search for "molecular docking studies of oxadiazole derivatives" to predict potential biological targets. The compound's logP and hydrogen bonding capacity (influenced by both the oxadiazole and oxalic acid components) suggest it may have favorable membrane permeability characteristics.

In the context of green chemistry innovations, there's growing discussion about "sustainable synthesis of heterocyclic compounds." The structural features of CAS 1396678-66-2, particularly its 1,2,4-oxadiazole ring, can potentially be constructed using atom-economical methods. This aligns with industry demands for more environmentally friendly synthetic routes, as evidenced by frequent searches for "green chemistry in pharmaceutical synthesis."

Analytical characterization of this compound presents several interesting challenges and opportunities. The dimethoxyphenyl protons give distinct NMR signals, while the oxadiazole ring's UV absorbance makes it suitable for HPLC analysis. Many researchers are looking for "HPLC methods for azetidine compounds" or "mass spectrometry of oxadiazole derivatives," indicating practical interest in working with this class of molecules.

The potential biological activities of 3-benzyl-5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid remain an area of active investigation. Preliminary studies on similar oxadiazole-azetidine hybrids suggest possible interactions with various enzyme systems. This has led to increased searches for "biological targets of nitrogen heterocycles" and "small molecule modulators of protein-protein interactions." The compound's structural features position it well for such applications.

From a formulation standpoint, the oxalic acid salt form of this compound offers advantages in crystallinity and dissolution properties. Pharmaceutical scientists often search for "salt selection in drug development" and "improving API solubility," areas where this molecule's characteristics could provide valuable case studies. The balance between the lipophilic benzyl group and polar oxalic acid creates interesting formulation possibilities.

Intellectual property landscapes surrounding azetidine-containing pharmaceuticals and oxadiazole derivatives continue to evolve rapidly. Patent searches for "heterocyclic compounds in drug patents" frequently return results featuring similar structures to CAS 1396678-66-2, indicating the commercial potential of this chemical space. The specific substitution pattern of this molecule may offer novel patent opportunities.

In conclusion, 3-benzyl-5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid represents an intriguing case study at the intersection of medicinal chemistry and pharmaceutical development. Its unique combination of azetidine, oxadiazole, and dimethoxyphenyl moieties, along with the oxalic acid counterion, creates multiple avenues for research and application across various scientific disciplines.